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Compound of Interest

Compound Name: Resveratrol triacetate

Cat. No.: B8802863

Get Quote

Part 1: Executive Summary & Core Directive
Resveratrol Triacetate (RTA) is a hydrophobic prodrug of resveratrol. While often perceived

as "low hazard" due to its nutraceutical parent compound, it requires strict adherence to

organic chemical waste protocols to prevent aquatic toxicity and ensure regulatory compliance.

The Core Directive: Do NOT dispose of Resveratrol Triacetate down laboratory drains or via

municipal trash. Mandatory Disposal Method: High-temperature incineration equipped with an

afterburner and scrubber.
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Parameter Specification

CAS Number 42206-94-0

Physical State White to off-white powder

Solubility
Insoluble in water; soluble in DMSO, Ethanol,

Acetone

Primary Hazard
Aquatic Chronic 3 (H412); Skin/Eye Irritant

(H315/H319)

RCRA Status
Non-listed (Not P or U listed); Regulated via

characteristic waste (if mixed with solvents)

Part 2: Scientific Integrity & Handling Logic
To ensure safety, one must understand the chemical behavior of the waste.[1][2]

The Hydrolysis Factor
Resveratrol Triacetate is an ester. Upon contact with strong acids, bases, or environmental

moisture over time, it hydrolyzes into Resveratrol and Acetic Acid.

Implication: Waste containers containing aqueous mixtures of RTA may undergo pH shifts

(becoming more acidic) or precipitate the less-soluble parent compound, creating sludge.

Action: Maintain waste streams at neutral pH or use non-aqueous organic waste streams to

prevent uncontrolled hydrolysis and precipitation in storage drums.

Aquatic Toxicity Mechanism
While RTA is less bioavailable in water than resveratrol, its degradation products pose risks to

aquatic invertebrates.

Implication: Zero-discharge policy for sink drains is critical. Even trace amounts contribute to

cumulative environmental loading.
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Workflow A: Solid Waste (Pure Substance)
Applicable to: Expired stock, spilled powder, or excess weighing material.

Solubilization (Preferred):

Dissolve the solid waste in a combustible solvent (e.g., Acetone or Ethanol) to facilitate

efficient incineration.

Ratio: Ensure complete dissolution (typically <100 mg/mL) to prevent nozzle clogging in

the incinerator.

Containerization:

Transfer to a High-Density Polyethylene (HDPE) or glass waste container.

Labeling: Mark as "Non-Halogenated Organic Waste." List constituents: "Resveratrol
Triacetate, Acetone."

Disposal:

Route to thermal destruction (Incineration).

Workflow B: Liquid Waste (Mother Liquors & Solutions)
Applicable to: Reaction mixtures, HPLC effluent, or cell culture media containing RTA.

Segregation:

Organic Solvents: Segregate into "Non-Halogenated Organic" waste streams (if dissolved

in DMSO, Ethanol, etc.).

Aqueous Mixtures: If RTA is in a predominantly aqueous buffer (e.g., cell media), collect in

"Aqueous Chemical Waste."

Note: Do not mix with oxidizing acids (Nitric, Perchloric) to avoid exothermic degradation.

Stabilization:
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Verify pH is between 5 and 9 to prevent rapid hydrolysis and pressure buildup from acetic

acid generation.

Workflow C: Contaminated Debris
Applicable to: Gloves, weighing boats, paper towels, and syringe filters.

Bagging:

Place all solid debris into a clear, 6-mil polyethylene hazardous waste bag.

Double-bag if any sharp objects (pipette tips) are present to prevent puncture.

Tagging:

Attach a hazardous waste tag indicating "Solid Debris Contaminated with Resveratrol
Triacetate."

Part 4: Visualization & Logic Flow
The following diagram outlines the decision logic for disposing of Resveratrol Triacetate
based on the physical state of the waste.
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Waste Generation:
Resveratrol Triacetate

Determine Physical State

Solid / Powder Liquid Solution Contaminated Debris
(Gloves, Wipes)

Dissolve in Combustible
Solvent (Acetone/EtOH)

Preferred

Segregate by Solvent Type
(Halogenated vs Non-Halogenated)

Double Bag in
6-mil Polyethylene

Label: Flammable
Organic Waste

Label: Chemical
Solid Waste

FINAL DISPOSAL:
High-Temp Incineration

(w/ Afterburner)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating and treating Resveratrol Triacetate waste streams.
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Part 5: Regulatory Compliance & Emergency
Response
RCRA Classification (USA)
Resveratrol Triacetate is not a P-listed or U-listed waste. However, the final waste mixture

often carries characteristic codes based on the solvent used:

D001 (Ignitable): If dissolved in Acetone, Ethanol, or Acetonitrile.

None: Pure solid RTA does not trigger a specific code but must still be managed as chemical

waste due to environmental toxicity.

Emergency Spill Procedure
In the event of a powder spill:

Isolate: Evacuate non-essential personnel.

PPE: Don nitrile gloves, safety goggles, and a P95/N95 dust mask (to prevent inhalation of

particulates).

Contain: Cover the spill with a damp paper towel to prevent dust generation.

Clean: Sweep up the damp material and place it in a solid chemical waste container.

Wash: Clean the surface with 70% Ethanol followed by soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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